Cas no 1261773-67-4 (6-Nitro-4'-(trifluoromethyl)biphenyl-2-carboxylic acid ethyl ester)

• Product Name: 6-Nitro-4'-(trifluoromethyl)biphenyl-2-carboxylic acid ethyl ester
• CAS No: 1261773-67-4
• MF: C₁₆H₁₂F₃NO₄
• MW: 339.265995025635
• CID: 4992681
• Update Time: 2025-05-21

6-Nitro-4'-(trifluoromethyl)biphenyl-2-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 6-Nitro-4'-(trifluoromethyl)biphenyl-2-carboxylic acid ethyl ester

• Inchi： 1S/C16H12F3NO4/c1-2-24-15(21)12-4-3-5-13(20(22)23)14(12)10-6-8-11(9-7-10)16(17,18)19/h3-9H,2H2,1H3
• InChI Key： WGDWMEIFPABYNL-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C(=CC=CC=1C(=O)OCC)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 455
• XLogP3: 4.5
• Topological Polar Surface Area: 72.1

Additional information on 6-Nitro-4'-(trifluoromethyl)biphenyl-2-carboxylic acid ethyl ester

Comprehensive Guide to 6-Nitro-4'-(trifluoromethyl)biphenyl-2-carboxylic acid ethyl ester (CAS No. 1261773-67-4)

6-Nitro-4'-(trifluoromethyl)biphenyl-2-carboxylic acid ethyl ester (CAS No. 1261773-67-4) is a specialized organic compound widely used in pharmaceutical and agrochemical research. This ester derivative features a biphenyl core substituted with a nitro group and a trifluoromethyl group, making it a valuable intermediate in synthetic chemistry. Researchers and manufacturers frequently seek this compound for its unique reactivity and potential applications in drug discovery and material science.

The molecular structure of 6-Nitro-4'-(trifluoromethyl)biphenyl-2-carboxylic acid ethyl ester includes a carboxylic acid ethyl ester moiety, which enhances its solubility in organic solvents. This property is particularly advantageous in reactions requiring polar aprotic solvents, such as DMF or DMSO. The presence of the trifluoromethyl group also contributes to its metabolic stability, a feature highly sought after in the development of bioactive molecules.

In recent years, the demand for fluorinated compounds like 6-Nitro-4'-(trifluoromethyl)biphenyl-2-carboxylic acid ethyl ester has surged due to their applications in medicinal chemistry. Fluorine-containing molecules often exhibit improved bioavailability and binding affinity, making them crucial in the design of new therapeutics. This compound is frequently explored in the synthesis of kinase inhibitors and anti-inflammatory agents, aligning with current trends in personalized medicine and targeted therapies.

Another growing area of interest is the use of 6-Nitro-4'-(trifluoromethyl)biphenyl-2-carboxylic acid ethyl ester in agrochemical research. The nitro and trifluoromethyl functional groups are known to enhance the pesticidal activity of molecules, driving innovation in crop protection solutions. With the global push for sustainable agriculture, this compound is being investigated for its potential in developing next-generation herbicides and fungicides with reduced environmental impact.

From a synthetic perspective, CAS No. 1261773-67-4 serves as a versatile building block for cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions. Its biphenyl scaffold is a common motif in many high-value chemicals, enabling the construction of complex architectures. Researchers often inquire about optimized protocols for introducing this compound into multi-step syntheses, reflecting its importance in modern organic chemistry.

The stability and storage conditions of 6-Nitro-4'-(trifluoromethyl)biphenyl-2-carboxylic acid ethyl ester are also critical considerations. Proper handling under inert atmospheres and storage at controlled temperatures can prolong its shelf life, ensuring consistent performance in laboratory settings. Suppliers typically provide detailed technical data sheets to guide users in maintaining the compound's integrity.

In the context of green chemistry, there is increasing interest in developing eco-friendly synthetic routes for compounds like 6-Nitro-4'-(trifluoromethyl)biphenyl-2-carboxylic acid ethyl ester. Catalytic methods and solvent-free reactions are being explored to minimize waste and energy consumption, aligning with global sustainability goals. This trend is particularly relevant to industries aiming to reduce their carbon footprint while maintaining high product yields.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing CAS No. 1261773-67-4 and ensuring its purity. Impurity profiling is a common concern among buyers, as even trace contaminants can affect downstream applications. Reputable suppliers often provide certificates of analysis to verify the compound's quality, addressing a key pain point for researchers and manufacturers.

Market dynamics for 6-Nitro-4'-(trifluoromethyl)biphenyl-2-carboxylic acid ethyl ester reflect its niche but growing demand. Custom synthesis and bulk procurement options are available to cater to diverse needs, from academic labs to industrial-scale production. Pricing trends are influenced by factors such as raw material availability and advancements in synthetic methodologies, making it essential for buyers to stay informed.

Looking ahead, the applications of 6-Nitro-4'-(trifluoromethyl)biphenyl-2-carboxylic acid ethyl ester are expected to expand further, driven by innovations in drug discovery and material science. Its unique structural features position it as a key player in the development of novel therapeutics and functional materials. Researchers continue to explore its potential, ensuring its relevance in cutting-edge scientific endeavors.